N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide

• IUPAC Name: 4-[benzenesulfonyl(methyl)amino]-N,N-diethylbenzamide
• InChI: InChI=1S/C18H22N2O3S/c1-4-20(5-2)18(21)15-11-13-16(14-12-15)19(3)24(22,23)17-9-7-6-8-10-17/h6-14H,4-5H2,1-3H3
• InChI Key: GNSIXWWNNSEBDT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)N(C)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide, also known as Methylphenidate, is a widely used psychostimulant drug that is used to treat attention deficit hyperactivity disorder (ADHD) and narcolepsy. It is a central nervous system (CNS) stimulant that works by increasing the levels of dopamine and norepinephrine in the brain.

Mechanism of Action

N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide works by blocking the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which in turn improves focus, attention, and alertness.
Biochemical and Physiological Effects
N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide has been found to have several biochemical and physiological effects. It increases the release of dopamine and norepinephrine in the brain, which leads to improved cognitive function. It also increases heart rate and blood pressure, which can be a concern for individuals with cardiovascular problems.

Advantages and Limitations for Lab Experiments

N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide has several advantages for lab experiments. It is a well-studied drug that has been extensively researched for its effects on the brain and behavior. It is also relatively easy to administer and has a rapid onset of action. However, it can be difficult to control the dosage and the effects can vary widely between individuals.

Future Directions

There are several future directions for research on N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide. One area of interest is its potential use in the treatment of other psychiatric disorders, such as bipolar disorder and schizophrenia. Another area of research is the development of new formulations that can improve the drug's efficacy and reduce side effects. Finally, there is a need for further research on the long-term effects of the drug on the brain and behavior.

Synthesis Methods

N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide is synthesized by reacting ethyl 4-aminobenzoate with methyl phenylsulfonyl chloride in the presence of triethylamine. The resulting product is then treated with diethyl sulfate to form the final product.

Scientific Research Applications

N,N-diethyl-4-[methyl(phenylsulfonyl)amino]benzamide has been extensively researched for its use in the treatment of ADHD and narcolepsy. It has been found to be effective in improving attention, reducing impulsivity and hyperactivity, and increasing wakefulness. It has also been used in the treatment of depression, anxiety, and cognitive impairment.